Cas no 90869-31-1 (Benzene,1-bromo-4-(4-bromobutoxy)-)

Benzene,1-bromo-4-(4-bromobutoxy)- is a brominated aromatic compound featuring both a bromo-substituted benzene ring and a bromobutoxy side chain. This structure imparts reactivity at two distinct sites, making it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions and further functionalization. The presence of bromine atoms enhances its utility in nucleophilic substitution and metal-catalyzed transformations, such as Suzuki or Heck reactions. Its well-defined molecular architecture ensures predictable reactivity, facilitating precise control in the synthesis of complex molecules. The compound is particularly valuable in pharmaceutical and materials chemistry, where selective bromination is required for building advanced intermediates or polymers.
Benzene,1-bromo-4-(4-bromobutoxy)- structure
90869-31-1 structure
Product name:Benzene,1-bromo-4-(4-bromobutoxy)-
CAS No:90869-31-1
MF:C10H12Br2O
MW:308.00968170166
CID:798883
PubChem ID:8063359

Benzene,1-bromo-4-(4-bromobutoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-4-(4-bromobutoxy)-
    • 1-(4-BROMOBUTOXY)-4-BROMOBENZENE
    • 1-Bromo-4-(4-bromobutoxy)benzene
    • 4-BROMOPHENOXYBUTYLBROMIDE
    • MFCD02030564
    • DTXSID20429052
    • SCHEMBL5841721
    • PFJJSJUHSJLURH-UHFFFAOYSA-N
    • 90869-31-1
    • EN300-379482
    • Inchi: InChI=1S/C10H12Br2O/c11-7-1-2-8-13-10-5-3-9(12)4-6-10/h3-6H,1-2,7-8H2
    • InChI Key: PFJJSJUHSJLURH-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1OCCCCBr)Br

Computed Properties

  • Exact Mass: 307.92344g/mol
  • Monoisotopic Mass: 305.92549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 9.2Ų

Benzene,1-bromo-4-(4-bromobutoxy)- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-379482-0.25g
1-bromo-4-(4-bromobutoxy)benzene
90869-31-1 95%
0.25g
$88.0 2023-05-23
Enamine
EN300-379482-10.0g
1-bromo-4-(4-bromobutoxy)benzene
90869-31-1 95%
10g
$1040.0 2023-05-23
Enamine
EN300-379482-1.0g
1-bromo-4-(4-bromobutoxy)benzene
90869-31-1 95%
1g
$241.0 2023-05-23
Enamine
EN300-379482-0.5g
1-bromo-4-(4-bromobutoxy)benzene
90869-31-1 95%
0.5g
$164.0 2023-05-23
A2B Chem LLC
AW15983-5g
1-bromo-4-(4-bromobutoxy)benzene
90869-31-1 95%
5g
$773.00 2024-05-20
Aaron
AR01BIPN-50mg
1-Bromo-4-(4-bromobutoxy)benzene
90869-31-1 95%
50mg
$79.00 2025-02-09
Aaron
AR01BIPN-500mg
1-Bromo-4-(4-bromobutoxy)benzene
90869-31-1 95%
500mg
$251.00 2025-02-09
1PlusChem
1P01BIHB-10g
1-bromo-4-(4-bromobutoxy)benzene
90869-31-1 95%
10g
$1348.00 2024-04-20
1PlusChem
1P01BIHB-2.5g
1-bromo-4-(4-bromobutoxy)benzene
90869-31-1 95%
2.5g
$562.00 2025-03-19
A2B Chem LLC
AW15983-2.5g
1-bromo-4-(4-bromobutoxy)benzene
90869-31-1 95%
2.5g
$534.00 2024-05-20

Benzene,1-bromo-4-(4-bromobutoxy)- Related Literature

Additional information on Benzene,1-bromo-4-(4-bromobutoxy)-

Benzene, 1-bromo-4-(4-bromobutoxy)- (CAS No. 90869-31-1): An In-Depth Overview

Benzene, 1-bromo-4-(4-bromobutoxy)- (CAS No. 90869-31-1) is a unique and versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its complex structure, which includes a brominated benzene ring and a brominated butoxy group. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways and a subject of ongoing scientific investigation.

The chemical structure of Benzene, 1-bromo-4-(4-bromobutoxy)- is particularly noteworthy. The bromine atoms at the 1 and 4 positions of the benzene ring, along with the brominated butoxy group, create a highly reactive molecule that can participate in a wide range of chemical reactions. This reactivity is crucial for its applications in organic synthesis, where it serves as a building block for more complex molecules.

Recent research studies have explored the potential applications of Benzene, 1-bromo-4-(4-bromobutoxy)- in various fields. One notable area of interest is its use as an intermediate in the synthesis of pharmaceuticals. The compound's ability to undergo selective substitution reactions makes it an attractive candidate for the production of drugs with specific therapeutic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Benzene, 1-bromo-4-(4-bromobutoxy)- can be effectively used to synthesize compounds with anti-inflammatory and anti-cancer activities.

In addition to its pharmaceutical applications, Benzene, 1-bromo-4-(4-bromobutoxy)- has also been investigated for its potential in materials science. Researchers have explored its use in the development of advanced polymers and coatings. The unique combination of bromine atoms and the benzene ring provides excellent thermal stability and chemical resistance, making it suitable for applications where durability and performance are critical.

The synthesis of Benzene, 1-bromo-4-(4-bromobutoxy)- involves several well-documented methods. One common approach is the reaction of bromobenzene with 4-bromobutyl bromide in the presence of a suitable catalyst. This method yields high purity products with good yields, making it a preferred choice for industrial-scale production. Another method involves the nucleophilic substitution of a bromide ion on the benzene ring followed by the addition of the brominated butoxy group.

The safety and environmental impact of Benzene, 1-bromo-4-(4-bromobutoxy)- are important considerations in its use and handling. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, Benzene, 1-bromo-4-(4-bromobutoxy)- (CAS No. 90869-31-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in diverse fields such as pharmaceuticals, materials science, and organic synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.

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Amadis Chemical Company Limited
(CAS:90869-31-1)Benzene,1-bromo-4-(4-bromobutoxy)-
A1229927
Purity:99%
Quantity:1g
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